Cas no 90953-99-4 (3-(Thiolan-2-yl)oxolane-2,5-dione)

• Product Name: 3-(Thiolan-2-yl)oxolane-2,5-dione
• CAS No: 90953-99-4
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 5811438
• PubChem ID: 154235128
• Update Time: 2025-05-25

3-(Thiolan-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(thiolan-2-yl)oxolane-2,5-dione
• EN300-1777395
• 90953-99-4
• 3-(Thiolan-2-yl)oxolane-2,5-dione

• Inchi： 1S/C8H10O3S/c9-7-4-5(8(10)11-7)6-2-1-3-12-6/h5-6H,1-4H2
• InChI Key： HKKSRIPMKIYXFM-UHFFFAOYSA-N
• SMILES： S1CCCC1C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.7Ų

Additional information on 3-(Thiolan-2-yl)oxolane-2,5-dione

3-(Thiolan-2-yl)oxolane-2,5-dione

3-(Thiolan-2-yl)oxolane-2,5-dione, also known by its CAS number 90953-99-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclic ketones and has garnered attention due to its versatile structure and promising properties.

The molecular structure of 3-(Thiolan-2-yl)oxolane-2,5-dione consists of a five-membered ring system with two ketone groups and a thiolane substituent. The thiolane group introduces sulfur into the molecule, which can significantly influence its reactivity and stability. Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly in the development of bioactive agents with potential therapeutic applications.

One of the key areas of research involving CAS No 90953-99-4 is its role as an intermediate in organic synthesis. Its ability to undergo various transformations, such as nucleophilic additions and cyclizations, makes it a valuable building block for constructing complex molecules. For instance, researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties.

In terms of physical properties, 3-(Thiolan-2-yl)oxolane-2,5-dione exhibits a high degree of stability under standard conditions. Its solubility in organic solvents and mild reactivity make it suitable for large-scale synthesis processes. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The application of CAS No 90953-99-4 extends beyond traditional chemical synthesis. It has been investigated for its potential in materials science, particularly in the development of novel polymers and coatings. The compound's ability to form stable networks through cross-linking reactions has opened new avenues for creating advanced materials with tailored properties.

From a pharmacological perspective, 3-(Thiolan-2-yloxolane)-dione has shown promise as a lead compound for drug discovery. Its sulfur-containing structure contributes to its bioavailability and ability to interact with biological systems. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, making it a candidate for further preclinical evaluation.

In conclusion, 3-(Thiolan-2-yloxolane)-dione (CAS No 90953) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in both academic and industrial settings.